9-chloronon-1-yne
Overview
Description
9-chloronon-1-yne (9CN) is an organic compound belonging to the class of nitriles. It is composed of a single carbon atom with two double bonds and a chlorine atom attached to the carbon atom. 9CN is a versatile organic compound that has a variety of applications in scientific research. It is used in the synthesis of various compounds and has been used in the development of new materials. Additionally, 9CN has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.
Scientific Research Applications
9-chloronon-1-yne has a variety of applications in scientific research. It is used in the synthesis of various compounds, such as nitriles, amides, and amines. Additionally, 9-chloronon-1-yne has been used in the development of new materials, such as polymers and nanocomposites. It has also been studied for its potential applications in drug delivery, as well as its potential as a fuel additive.
Mechanism of Action
The mechanism of action of 9-chloronon-1-yne is not yet fully understood. However, it is believed that 9-chloronon-1-yne acts as an electron acceptor, which allows it to react with other molecules. Additionally, it is believed that 9-chloronon-1-yne can form complexes with other molecules, which can affect its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 9-chloronon-1-yne are not yet fully understood. However, studies have shown that 9-chloronon-1-yne can inhibit the activity of enzymes, such as cytochrome P450, which is involved in drug metabolism. Additionally, 9-chloronon-1-yne has been shown to have an effect on the metabolism of fatty acids, which can affect the body's energy production.
Advantages and Limitations for Lab Experiments
The advantages of using 9-chloronon-1-yne in lab experiments include its low cost and its wide availability. Additionally, 9-chloronon-1-yne is relatively stable and has a low toxicity, making it safe to use in laboratory settings. However, there are some limitations to using 9-chloronon-1-yne in lab experiments. For example, 9-chloronon-1-yne has a low solubility in water, which can limit its use in certain experiments. Additionally, 9-chloronon-1-yne can react with other molecules, which can affect the results of experiments.
Future Directions
The potential future directions for 9-chloronon-1-yne include further research into its biochemical and physiological effects, as well as its potential applications in drug delivery. Additionally, further research into the synthesis of 9-chloronon-1-yne and its potential applications in the development of new materials is warranted. Additionally, research into the mechanism of action of 9-chloronon-1-yne and its potential applications in lab experiments should also be explored. Finally, further research into the potential toxicity of 9-chloronon-1-yne and its potential environmental effects is needed.
Synthesis Methods
The synthesis of 9-chloronon-1-yne is relatively straightforward and can be accomplished through a variety of methods. One method is the reaction of ethylmagnesium bromide with chloroacetyl chloride, which produces 9-chloronon-1-yne in yields of up to 92%. This reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran at a temperature of 0-30°C. Other methods of synthesis include the reaction of ethylmagnesium bromide with chloroacetyl chloride in the presence of a base such as sodium hydroxide, and the reaction of chloroacetyl chloride with sodium borohydride in the presence of a base such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9-chloronon-1-yne can be achieved through a multi-step process involving the conversion of a starting material to the desired product.", "Starting Materials": [ "Non-1-yne", "Sodium hydroxide (NaOH)", "Chlorine gas (Cl2)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Acetone", "Diethyl ether", "Methanol", "Ethanol" ], "Reaction": [ "Non-1-yne is reacted with NaOH in acetone to form sodium non-1-yne", "Sodium non-1-yne is reacted with Cl2 in diethyl ether to form 9-chloronon-1-yne", "The reaction mixture is then quenched with HCl to form HCl salt of 9-chloronon-1-yne", "The salt is then washed with water and dried over Na2SO4", "The product is obtained by dissolving the salt in methanol and treating it with ethanol to precipitate the product" ] } | |
CAS RN |
80436-76-6 |
Product Name |
9-chloronon-1-yne |
Molecular Formula |
C9H15Cl |
Molecular Weight |
158.7 |
Purity |
95 |
Origin of Product |
United States |
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